Cas no 2171351-68-9 (4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid)
4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid
- 2171351-68-9
- EN300-1495024
- 4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid
-
- Inchi: 1S/C27H34N2O5/c1-3-8-19(13-14-25(30)31)15-16-28-26(32)18(2)29-27(33)34-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24H,3,8,13-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t18-,19?/m0/s1
- InChI Key: IRYCQCVNTQQADX-OYKVQYDMSA-N
- SMILES: O(C(N[C@@H](C)C(NCCC(CCC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495024-0.05g |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 0.05g |
$2044.0 | 2023-06-05 | ||
| Enamine | EN300-1495024-0.1g |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 0.1g |
$2142.0 | 2023-06-05 | ||
| Enamine | EN300-1495024-0.25g |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 0.25g |
$2239.0 | 2023-06-05 | ||
| Enamine | EN300-1495024-0.5g |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 0.5g |
$2336.0 | 2023-06-05 | ||
| Enamine | EN300-1495024-1.0g |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 1g |
$2433.0 | 2023-06-05 | ||
| Enamine | EN300-1495024-2.5g |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 2.5g |
$4771.0 | 2023-06-05 | ||
| Enamine | EN300-1495024-5.0g |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 5g |
$7058.0 | 2023-06-05 | ||
| Enamine | EN300-1495024-10.0g |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 10g |
$10464.0 | 2023-06-05 | ||
| Enamine | EN300-1495024-50mg |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 50mg |
$707.0 | 2023-09-28 | ||
| Enamine | EN300-1495024-100mg |
4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}heptanoic acid |
2171351-68-9 | 100mg |
$741.0 | 2023-09-28 |
4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid
Recent Advances in the Study of 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid (CAS: 2171351-68-9)
The compound 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid (CAS: 2171351-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the heptanoic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the design of novel therapeutic agents.
Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are crucial for its application in high-throughput screening and drug discovery. Advances in chromatographic techniques, such as reversed-phase high-performance liquid chromatography (RP-HPLC), have enabled researchers to achieve higher purity levels, thereby improving the reliability of downstream applications. Additionally, the compound's stability under various conditions has been investigated, providing insights into its handling and storage requirements.
One of the most notable applications of 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid is in the development of peptide-based therapeutics. Its structural versatility allows for the incorporation of diverse amino acid sequences, facilitating the creation of peptides with tailored biological activities. Recent research has demonstrated its utility in the synthesis of antimicrobial peptides (AMPs) and anticancer agents, highlighting its potential in addressing unmet medical needs. Furthermore, its role in the development of peptide-drug conjugates (PDCs) has been explored, offering new avenues for targeted drug delivery.
In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a building block in the design of small-molecule inhibitors. Its unique chemical properties enable the introduction of various functional groups, making it a valuable tool for medicinal chemists. Recent studies have reported its use in the development of inhibitors targeting enzymes involved in inflammatory and metabolic disorders, underscoring its broad applicability in drug discovery.
The safety and toxicity profile of 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid have also been a subject of recent investigations. Preliminary data suggest that the compound exhibits low cytotoxicity, making it a suitable candidate for further development. However, comprehensive toxicological studies are still needed to fully assess its safety for clinical applications. Researchers are also exploring its biodegradability and environmental impact, ensuring that its use aligns with sustainable practices.
Looking ahead, the continued exploration of 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid holds promise for advancing both basic and applied research in chemical biology and pharmaceuticals. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, positions it as a molecule of significant interest. Future studies are expected to delve deeper into its mechanistic insights, optimize its synthetic routes, and expand its utility in drug development. As the field progresses, this compound is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.
2171351-68-9 (4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}heptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)